Cas no 1797688-75-5 (1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-phenylpropan-1-one)

• Product Name: 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-phenylpropan-1-one
• CAS No: 1797688-75-5
• MF: C₁₈H₁₈FNO₃S
• MW: 347.403827190399
• CID: 6011684
• PubChem ID: 71809191
• Update Time: 2025-10-28

1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-phenylpropan-1-one
• 1-Propanone, 1-[3-[(4-fluorophenyl)sulfonyl]-1-azetidinyl]-3-phenyl-
• AKOS024564341
• F6442-0032
• 1-(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)-3-phenylpropan-1-one
• 1-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]-3-phenylpropan-1-one
• 1-[3-(4-FLUOROBENZENESULFONYL)AZETIDIN-1-YL]-3-PHENYLPROPAN-1-ONE
• 1797688-75-5

• Inchi： 1S/C18H18FNO3S/c19-15-7-9-16(10-8-15)24(22,23)17-12-20(13-17)18(21)11-6-14-4-2-1-3-5-14/h1-5,7-10,17H,6,11-13H2
• InChI Key： OSEARQZLXUQSGE-UHFFFAOYSA-N
• SMILES： C(N1CC(S(C2=CC=C(F)C=C2)(=O)=O)C1)(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 347.09914277g/mol
• Monoisotopic Mass: 347.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-phenylpropan-1-one

Comprehensive Overview of 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-phenylpropan-1-one (CAS No. 1797688-75-5)

1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-phenylpropan-1-one (CAS No. 1797688-75-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonyl azetidine derivatives, which are increasingly being explored for their bioactive properties. The presence of both fluorobenzenesulfonyl and phenylpropan-1-one moieties in its structure makes it a versatile candidate for various synthetic and medicinal chemistry applications.

The molecular formula of 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-phenylpropan-1-one is C18H18FNO3S, with a molecular weight of approximately 347.4 g/mol. Its structure features an azetidine ring, a four-membered nitrogen-containing heterocycle, which is known for its conformational rigidity and ability to enhance the pharmacokinetic properties of drug molecules. The 4-fluorobenzenesulfonyl group contributes to the compound's stability and potential interactions with biological targets, while the phenylpropan-1-one moiety adds lipophilicity, which can influence its absorption and distribution properties.

One of the key areas of interest for 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-phenylpropan-1-one is its potential role in drug discovery. Researchers are particularly intrigued by its ability to act as a pharmacophore in the design of novel therapeutic agents. For instance, sulfonyl-containing compounds are often investigated for their enzyme inhibitory properties, and this compound's unique structure could make it a valuable scaffold for targeting specific enzymes involved in inflammatory or metabolic pathways. Additionally, the fluorine atom in its structure is a common feature in many FDA-approved drugs, as it can enhance binding affinity and metabolic stability.

In recent years, the demand for sulfonyl azetidine derivatives like 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-phenylpropan-1-one has surged, driven by the growing focus on precision medicine and targeted therapies. Pharmaceutical companies and academic researchers are actively screening such compounds for their potential in treating conditions like autoimmune diseases, cancer, and neurological disorders. The compound's azetidine ring is particularly appealing because of its ability to improve the selectivity and potency of drug candidates, reducing off-target effects.

From a synthetic chemistry perspective, 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-phenylpropan-1-one offers exciting opportunities for further derivatization. Chemists can modify its phenylpropan-1-one or fluorobenzenesulfonyl groups to create analogs with tailored properties. This flexibility is crucial for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability. Moreover, the compound's relatively straightforward synthesis route makes it an attractive starting material for medicinal chemistry campaigns.

The market for 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-phenylpropan-1-one is expected to grow as more research highlights its potential applications. Current trends in the pharmaceutical industry, such as the rise of small-molecule therapeutics and the increasing use of computational drug design, are likely to drive demand for this compound. Additionally, its compatibility with modern synthetic techniques, such as flow chemistry and high-throughput screening, positions it as a valuable asset in drug development pipelines.

For researchers and manufacturers, understanding the physicochemical properties of 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-phenylpropan-1-one is essential. The compound's solubility, stability under various conditions, and compatibility with common reagents are critical factors in its handling and application. Preliminary studies suggest that it exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory-scale experiments. However, further characterization is needed to fully elucidate its behavior in different environments.

In conclusion, 1-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-phenylpropan-1-one (CAS No. 1797688-75-5) represents a promising compound with broad potential in pharmaceutical and chemical research. Its unique structural features, combined with the growing interest in sulfonyl azetidine derivatives, make it a compelling subject for further investigation. As the scientific community continues to explore its applications, this compound could play a pivotal role in the development of next-generation therapeutics and specialty chemicals.